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Compound of Interest

Tert-butyl 4'-methylbiphenyl-2-
Compound Name:
carboxylate

Cat. No.: B056878

An In-depth Technical Guide on the Safety and Handling of Tert-butyl 4'-methylbiphenyl-2-
carboxylate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available information on tert-butyl 4'-
methylbiphenyl-2-carboxylate. A specific Safety Data Sheet (SDS) for this compound was not
readily available. Therefore, safety and handling information has been adapted from the SDS of
a structurally similar compound, tert-butyl 4'-(bromomethyl)biphenyl-2-carboxylate. This
information should be used as a guideline, and a comprehensive risk assessment should be
conducted before handling this chemical.

Chemical Identity and Physicochemical Properties

Tert-butyl 4'-methylbiphenyl-2-carboxylate is a chemical compound utilized as an
intermediate in various fields of chemical synthesis.[1][2] Its structural features make it a
valuable building block in the development of pharmaceuticals and specialty polymers.[1][2]
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Property Value Reference
CAS Number 114772-36-0 [1]
Molecular Formula C18H2002 [1]
Molecular Weight 268.35 g/mol [1]
Appearance Pale yellow opaque oil [1]
Purity > 99% (HPLC) [1]

4'-Methyl-biphenyl-2-carboxylic
Synonyms ) [1]
acid tert-butyl ester

Storage Conditions Store at 0-8°C [1]

Safety and Handling

The following safety and handling procedures are based on data for the structurally related
compound, tert-butyl 4'-(bromomethyl)biphenyl-2-carboxylate, and should be considered as a
precautionary guide.

Personal Protective Equipment (PPE)

When handling tert-butyl 4'-methylbiphenyl-2-carboxylate, it is crucial to use appropriate
personal protective equipment to minimize exposure.

o Eye/Face Protection: Wear chemical safety goggles or glasses that comply with OSHA's eye
and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3][4]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]
[4] Contaminated work clothing should not be allowed out of the workplace.[3]

» Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms are
experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[3]
Follow OSHA respirator regulations found in 29 CFR 1910.134 or European Standard EN
149.[3]
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o Hygiene Measures: Wash hands thoroughly after handling. Avoid breathing dust, fume, gas,
mist, vapors, or spray.[3] Do not get in eyes, on skin, or on clothing.[3]

First-Aid Measures

In case of exposure, follow these first-aid procedures:

If on Skin: Wash with plenty of soap and water.[3] If skin irritation or rash occurs, get medical
advice/attention.[3] Wash contaminated clothing before reuse.[3]

 If in Eyes: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes.[3] Get medical attention.[3]

« If Inhaled: Remove to fresh air. If symptoms persist, call a physician.

« |If Swallowed: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[3]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[4]

e Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating
gases and vapors.[4]

o Protective Equipment: As in any fire, wear a self-contained breathing apparatus pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[4]

Storage and Handling

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]
» Handling: Avoid contact with skin, eyes, and clothing.[4] Avoid ingestion and inhalation.[3]

Applications in Research and Development

Tert-butyl 4'-methylbiphenyl-2-carboxylate is primarily used as a versatile intermediate in
organic synthesis with applications in several areas:
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o Pharmaceutical Development: It serves as a key building block in the synthesis of complex
pharmaceutical compounds.[1][2]

e Polymer Chemistry: This compound is utilized in the production of specialty polymers,
contributing to improved thermal stability and mechanical properties in coatings and
adhesives.[1][2]

o Organic Synthesis: Its reactivity is leveraged by researchers to construct complex organic
molecules.[1][2]

o Material Science: It finds application in the development of advanced materials such as liquid
crystals and electronic components due to its unique structural properties.[1][2]

Experimental Protocols

While a specific experimental protocol for the synthesis of tert-butyl 4'-methylbiphenyl-2-
carboxylate was not found, a representative procedure can be adapted from the synthesis of
the analogous methyl ester, methyl 4'-methylbiphenyl-2-carboxylate.[5]

Representative Synthesis of a 4'-Methylbiphenyl-2-carboxylate Derivative
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Caption: Synthetic workflow for a related biphenyl carboxylate.
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Methodology:

A solution of 4-bromotoluene in dry tetrahydrofuran (THF) is cooled to -78°C under an inert
atmosphere.[5]

e A solution of n-butyllithium in hexane is added dropwise, and the mixture is stirred.[5]

e Anhydrous zinc chloride in ether is then added, followed by a palladium catalyst (e.g.,
tetrakis(triphenylphosphine)palladium(0)) in THF.[5]

e A solution of the corresponding 2-iodobenzoate ester (in this case, tert-butyl 2-iodobenzoate
would be used) in THF is added.[5]

e The reaction mixture is allowed to warm to room temperature and then heated to reflux.[5]
» After cooling, the reaction is quenched, and the solvent is removed.[5]

e The residue is dissolved in a suitable organic solvent (e.g., chloroform) and washed with an
agueous solution of a chelating agent like EDTA to remove metal residues.[5]

e The organic layer is dried, and the solvent is evaporated.[5]

e The crude product is purified by flash chromatography to yield the desired tert-butyl 4'-
methylbiphenyl-2-carboxylate.[5]

Waste Disposal

Dispose of contents and container to an approved waste disposal plant.[3] It is important to
follow all federal, state, and local environmental regulations for chemical waste disposal.

Role in Synthetic Chemistry

The primary utility of tert-butyl 4'-methylbiphenyl-2-carboxylate is as a synthetic
intermediate. The following diagram illustrates its role as a building block in the creation of
more complex molecules.
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Caption: Role as a synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b056878?utm_src=pdf-body-img
https://www.benchchem.com/product/b056878?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/24319
https://s3.amazonaws.com/Weblinks/OnlineContent/Attachments/Website/Tour_01/index.html?pano=data:text%2Fxml,%3Ckrpano%20onstart=%22loadpano(%27%2F%5C%2Fp6.pics%2Fp%2F1758629578%27)%3B%22%3E%3C/krpano%3E
https://www.fishersci.com/store/msds?partNumber=AAH5410003&productDescription=TERT-BUTL+4-BRMOMETHL+BIP+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC291880250&countryCode=US&language=en
https://prepchem.com/methyl-4-methylbiphenyl-2-carboxylate/
https://www.benchchem.com/product/b056878#safety-and-handling-of-tert-butyl-4-methylbiphenyl-2-carboxylate
https://www.benchchem.com/product/b056878#safety-and-handling-of-tert-butyl-4-methylbiphenyl-2-carboxylate
https://www.benchchem.com/product/b056878#safety-and-handling-of-tert-butyl-4-methylbiphenyl-2-carboxylate
https://www.benchchem.com/product/b056878#safety-and-handling-of-tert-butyl-4-methylbiphenyl-2-carboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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